Cas no 77252-28-9 (9-Phenanthrenecarboxylic acid, 3-bromo-)
77252-28-9 structure
Product Name:9-Phenanthrenecarboxylic acid, 3-bromo-
CAS No:77252-28-9
MF:C15H9BrO2
MW:301.134763479233
CID:536422
PubChem ID:12615819
Update Time:2025-04-19
9-Phenanthrenecarboxylic acid, 3-bromo- Chemical and Physical Properties
Names and Identifiers
-
- 9-Phenanthrenecarboxylic acid, 3-bromo-
- 3-bromophenanthrene-9-carboxylic acid
- 3-bromo-phenanthrene-9-carboxylic acid
- 77252-28-9
- DTXSID20504434
- SCHEMBL9476154
- HRWIHJOHNJHZNP-UHFFFAOYSA-N
- 3-bromo-9-phenanthrenecarboxylic
-
- Inchi: 1S/C15H9BrO2/c16-10-6-5-9-7-14(15(17)18)12-4-2-1-3-11(12)13(9)8-10/h1-8H,(H,17,18)
- InChI Key: HRWIHJOHNJHZNP-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=CC(C(=O)O)=C3C=CC=CC3=C2C=1
Computed Properties
- Exact Mass: 299.97857
- Monoisotopic Mass: 299.97859g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
9-Phenanthrenecarboxylic acid, 3-bromo- Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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